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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH

CAS No.: 286471-35-0

Cat. No.: B1448978

Get Quote

Executive Summary & Identity
H-Glu-Ser-Leu-Phe-OH is a synthetic tetrapeptide comprised of Glutamic acid, Serine,

Leucine, and Phenylalanine. Its sequence contains a distinct amphiphilic character,

transitioning from a hydrophilic/acidic N-terminus to a hydrophobic/aromatic C-terminus. This

structural motif is highly characteristic of Angiotensin-Converting Enzyme (ACE) inhibitors

derived from food protein hydrolysates.

Sequence: Glutamyl-Seryl-Leucyl-Phenylalanine[1]

Code: ESLF

CAS Registry Number: 286471-35-0[2]

Molecular Formula:

Molecular Weight: ~494.54 g/mol
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Key Pharmacophore: C-terminal -Leu-Phe (Critical for hydrophobic pocket binding in

proteases/receptors).

Structural Characterization & Physicochemical
Profile[3]
The biological activity of ESLF is dictated by its side-chain properties. The transition from

charged to hydrophobic residues creates a "polarized" molecule effective at interface

interactions.

Table 1: Residue-Specific Physicochemical
Contributions
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Residue Position Property SAR Contribution

Glu (E) N-Terminus Acidic, Hydrophilic

Provides water

solubility; potential for

Zinc (

) chelation in

metalloprotease active

sites.

Ser (S) Position 2 Polar, Uncharged

Acts as a flexible

spacer; Hydroxyl

group (-OH) allows for

H-bonding with

receptor backbones.

Leu (L) Position 3 Hydrophobic, Aliphatic

Critical for

hydrophobic

interaction; fits into the

or

subsites of target

enzymes (e.g., ACE).

Phe (F) C-Terminus
Aromatic,

Hydrophobic

The "Anchor"

Residue.

stacking interactions;

dominant factor in

binding affinity to

hydrophobic pockets.

Stability & Solubility[3]
Isoelectric Point (pI): ~3.8. At physiological pH (7.4), the peptide is net negative (Glu side

chain

and C-term

are deprotonated; N-term
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is protonated).

Solubility: High in aqueous buffers (pH > 4.0) due to the Glutamic Acid residue.

Degradation: Susceptible to Pepsin (cleaves C-terminal to Phe/Leu) and Chymotrypsin

(cleaves C-terminal to Phe).

Biological Activity & Mechanism of Action
Primary Mechanism: ACE Inhibition
(Hypothetical/Analogous)
The sequence -Leu-Phe-OH is a well-documented pharmacophore for inhibiting Angiotensin-

Converting Enzyme (ACE), a key regulator of blood pressure.

Mechanism: ACE prefers substrates/inhibitors with hydrophobic C-terminal residues (Pro,

Phe, Tyr).

ESLF Interaction:

The C-terminal Phe binds to the

subsite of ACE via hydrophobic/aromatic interactions.

The penultimate Leu aligns with the

subsite.

The N-terminal Glu may interact with the Zinc ion (

) in the ACE active site, stabilizing the inhibitory complex.

Secondary Mechanism: Immunomodulation
Peptides containing Glu-Ser motifs are often observed in cytokine receptors or as degradation

products of Casein (Casomorphin analogs). While ESLF is not a classic opioid peptide (lacking

the N-terminal Tyr), it may function as a weak antagonist or modulator in chemotactic pathways

due to the Leu-Phe motif, which resembles the chemotactic peptide f-Met-Leu-Phe (fMLP).
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Structure-Activity Relationship (SAR) Analysis
The SAR of ESLF can be mapped by systematically modifying residues to observe shifts in

binding affinity or stability.

Alanine Scanning (Theoretical Impact)
Glu1

Ala: Loss of solubility and potential Zinc chelation. Likely decreased activity if electrostatic
clamping is required.

Ser2

Ala: Minimal impact on binding, but may alter backbone flexibility.

Leu3

Ala: Significant loss of activity. The bulky isobutyl side chain is essential for hydrophobic fit.

Phe4

Ala:Abolishment of activity. The aromatic ring is the primary anchor for the target
receptor/enzyme.

Terminal Modifications
N-Acetylation: Caps the positive charge. Increases lipophilicity and stability against

aminopeptidases. Often increases potency for intracellular targets.

C-Amidation: Removes the negative charge. May reduce potency for ACE inhibition (which

requires a free carboxylate for Zinc coordination) but increase potency for receptor binding

(GPCRs).

Cyclization
Cyclizing ESLF (Head-to-Tail) would constrain the conformation.

Effect: Likely reduces susceptibility to proteolysis. However, the rigid structure might prevent

the "induced fit" required for the C-terminal Phe to enter deep hydrophobic pockets.
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Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (Fmoc-SPPS)
Objective: Synthesize high-purity H-Glu-Ser-Leu-Phe-OH.

Resin Loading: Use Wang Resin pre-loaded with Fmoc-Phe-OH (0.5–0.8 mmol/g).

Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min) to remove Fmoc group.

Wash with DMF/DCM.

Coupling (Iterative):

Activate next amino acid (Fmoc-Leu-OH, Fmoc-Ser(tBu)-OH, Fmoc-Glu(OtBu)-OH).

Reagents: HBTU (4 eq), HOBt (4 eq), DIPEA (8 eq).

Reaction time: 45–60 min at room temperature.

Note: Use side-chain protected Ser(tBu) and Glu(OtBu) to prevent side reactions.

Cleavage:

Reagent: TFA/TIS/H2O (95:2.5:2.5).

Time: 2–3 hours.

Precipitate in cold Diethyl Ether.

Purification:

RP-HPLC (C18 column).

Gradient: 5% to 60% Acetonitrile in water (+0.1% TFA).

Target Mass:

Da.
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Protocol B: In Vitro ACE Inhibition Assay
Objective: Determine the

of ESLF.

Substrate: Hippuryl-His-Leu (HHL).

Enzyme: Rabbit Lung ACE.

Reaction:

Mix 50 µL Enzyme + 50 µL ESLF (serial dilutions) + 150 µL HHL (5 mM in Borate buffer,

pH 8.3).

Incubate at 37°C for 30 mins.

Termination: Add 250 µL 1M HCl.

Extraction: Add 1.5 mL Ethyl Acetate (extracts the product Hippuric Acid). Vortex and

centrifuge.

Quantification: Evaporate organic layer, resolubilize in water, measure Absorbance at 228

nm.

Calculation: % Inhibition =

.

Visualization of SAR Logic
The following diagram illustrates the functional roles of each residue in the ESLF sequence

within a biological context.
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Figure 1: Functional mapping of the ESLF tetrapeptide residues to their biological roles.[3][4][5]

[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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